![molecular formula C5H6FN3O2 B100503 6-Fluoro-2,4-dimethyl-1,2,4-triazine-3,5(2h,4h)-dione CAS No. 15870-79-8](/img/structure/B100503.png)
6-Fluoro-2,4-dimethyl-1,2,4-triazine-3,5(2h,4h)-dione
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Overview
Description
6-Fluoro-2,4-dimethyl-1,2,4-triazine-3,5(2h,4h)-dione, also known as FLT or Flutriafol, is a widely used fungicide in the agriculture industry. It belongs to the triazole family of compounds and is known for its broad-spectrum activity against a variety of fungal pathogens. FLT has been extensively studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of 6-Fluoro-2,4-dimethyl-1,2,4-triazine-3,5(2h,4h)-dione involves the inhibition of the biosynthesis of ergosterol, a key component of fungal cell membranes. This compound inhibits the activity of the cytochrome P450 enzyme, which is responsible for the conversion of lanosterol to ergosterol. This leads to the accumulation of toxic sterol intermediates, which disrupt fungal cell membrane integrity and function, leading to the inhibition of fungal growth and development.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects on fungal cells. This compound inhibits the biosynthesis of ergosterol, leading to the accumulation of toxic sterol intermediates, which disrupt fungal cell membrane integrity and function. This compound also affects the activity of various enzymes involved in the biosynthesis of other important fungal metabolites, such as sphingolipids and glycosphingolipids.
Advantages and Limitations for Lab Experiments
6-Fluoro-2,4-dimethyl-1,2,4-triazine-3,5(2h,4h)-dione has several advantages and limitations for lab experiments. This compound is a broad-spectrum fungicide that is effective against a wide range of fungal pathogens. It has a low toxicity profile and can be used at low concentrations, making it an ideal tool for investigating the mechanism of action of various fungal pathogens. However, this compound has limitations in its solubility and stability, which can affect its efficacy and reproducibility in lab experiments.
Future Directions
There are several future directions for research on 6-Fluoro-2,4-dimethyl-1,2,4-triazine-3,5(2h,4h)-dione. One direction is to investigate the potential of this compound as a therapeutic agent for the treatment of fungal infections in humans and animals. Another direction is to study the structure-activity relationship of this compound and other triazole-based fungicides to develop more effective and targeted antifungal agents. Additionally, there is a need to investigate the environmental impact of this compound and other fungicides on ecosystems and human health.
Synthesis Methods
6-Fluoro-2,4-dimethyl-1,2,4-triazine-3,5(2h,4h)-dione can be synthesized using various methods, including the reaction of 2,4-dimethyl-1,2,4-triazoline-3,5-dione with 2-fluoro-4-chloroaniline in the presence of a base. Another method involves the reaction of 2,4-dimethyl-1,2,4-triazoline-3,5-dione with 2-fluoro-4-methylaniline in the presence of a catalyst. The synthesis of this compound is a complex process that requires careful attention to reaction conditions, temperature, and purity of the starting materials.
Scientific Research Applications
6-Fluoro-2,4-dimethyl-1,2,4-triazine-3,5(2h,4h)-dione has been extensively studied for its scientific research applications. It has been used as a tool to investigate the mechanism of action of various fungal pathogens. This compound has been shown to inhibit the biosynthesis of ergosterol, a key component of fungal cell membranes, leading to the disruption of fungal growth and development. This compound has also been used as a model compound to study the structure-activity relationship of triazole-based fungicides.
Properties
15870-79-8 | |
Molecular Formula |
C5H6FN3O2 |
Molecular Weight |
159.12 g/mol |
IUPAC Name |
6-fluoro-2,4-dimethyl-1,2,4-triazine-3,5-dione |
InChI |
InChI=1S/C5H6FN3O2/c1-8-4(10)3(6)7-9(2)5(8)11/h1-2H3 |
InChI Key |
ZQLZNSDSCWVPKN-UHFFFAOYSA-N |
SMILES |
CN1C(=O)C(=NN(C1=O)C)F |
Canonical SMILES |
CN1C(=O)C(=NN(C1=O)C)F |
15870-79-8 | |
synonyms |
as-Triazine-3,5(2H,4H)-dione,6-fluoro-2,4-dimethyl-(8CI) |
Origin of Product |
United States |
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